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Compound of Interest

Compound Name: Erythromycin stinoprate
CAS No.: 84252-03-9
Cat. No.: B1214457
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erythromycin stinoprate, a salt of erythromycin propionate and N-acetyl-L-cysteine, is a
macrolide antibiotic. This document provides a detailed technical guide on its chemical
structure, properties, and known mechanisms of action, with a focus on its antibacterial and
immunomodulatory activities. The information is intended for researchers, scientists, and
professionals involved in drug development.

Chemical Structure and Properties

Erythromycin stinoprate is the salt formed between the macrolide antibiotic erythromycin 2'-
propionate and the mucolytic agent N-acetyl-L-cysteine.

Chemical Structure:

+ Erythromycin Propionate: An ester of erythromycin, which is a 14-membered macrolide
lactone ring with attached deoxy sugars.
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e N-Acetyl-L-cysteine: The N-acetyl derivative of the amino acid L-cysteine.

Physicochemical Properties

While specific experimental data for erythromycin stinoprate is limited in publicly available

literature, the properties of its constituent components and related erythromycin salts provide

valuable insights.

Property Value Source
Molecular Formula C45H80N2017S [1]
Molecular Weight 953.2 g/mol [1]
CAS Number 84252-03-9 [1]
(2R)-2-acetamido-3-
sulfanylpropanoic acid;
[(2S,3R,4S,6R)-4-
(dimethylamino)-2-
[[(BR,4S,5S5,6R,7R,9R,11R,12
R,13S,14R)-14-ethyl-7,12,13-
IUPAC Name trihydroxy-4-[(2R,4R,5S,6S)-5-  [1]

hydroxy-4-methoxy-4,6-
dimethyloxan-2-yljoxy-
3,5,7,9,11,13-hexamethyl-
2,10-dioxo-oxacyclotetradec-6-

ylloxy]-6-methyloxan-3-yl]

propanoate
Hydrogen Bond Donor Count 7 [1]
Hydrogen Bond Acceptor
yeres P 19 [1]

Count

Note: Specific experimental data on the melting point, solubility, pKa, and logP of

Erythromycin stinoprate are not readily available in the reviewed literature.

Mechanism of Action
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The biological activity of Erythromycin stinoprate is attributable to its two components:
erythromycin propionate and N-acetyl-L-cysteine.

Antibacterial Activity

The primary mechanism of antibacterial action of erythromycin and its esters is the inhibition of
protein synthesis in susceptible bacteria.[2] This is achieved through reversible binding to the
50S subunit of the bacterial ribosome, which in turn inhibits the translocation step of protein
synthesis, ultimately leading to a bacteriostatic effect.[2] It is suggested that the stinoprate salt
may possess enhanced binding affinity and a broader spectrum of activity compared to
erythromycin alone.[2]

Immunomodulatory Effects

Beyond its antibacterial properties, erythromycin is known to exert immunomodulatory and anti-
inflammatory effects.[3][4] This is primarily achieved through the inhibition of the nuclear factor-
kappa B (NF-kB) signaling pathway.[3][4] NF-kB is a critical transcription factor that regulates
the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and
adhesion molecules. By inhibiting the activation of NF-kB, erythromycin can suppress the
inflammatory response.

Signaling Pathway

The following diagram illustrates the proposed mechanism of the immunomodulatory action of
erythromycin via the NF-kB signaling pathway.
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Immunomodulatory Action of Erythromycin via NF-kB Pathway
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Erythromycin's inhibition of the NF-kB signaling pathway.
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Experimental Protocols

The following are representative protocols for key assays relevant to the evaluation of
Erythromycin stinoprate.

High-Performance Liquid Chromatography (HPLC)
Analysis

This method is for the quantification of erythromycin in pharmaceutical formulations and can be
adapted for Erythromycin stinoprate.

1. Instrumentation and Reagents:

e HPLC system with UV detector

e C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 um)
o Acetonitrile (HPLC grade)

o Methanol (HPLC grade)

e Ammonium acetate

o Water (HPLC grade)

o Erythromycin reference standard

2. Chromatographic Conditions:

» Mobile Phase: Acetonitrile:Methanol:0.2 M Ammonium Acetate:Water (45:10:10:35, v/v/v),
adjust pHto 7.0

e Flow Rate: 1.0 mL/min
e Column Temperature: 70°C

o Detection Wavelength: 215 nm
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« Injection Volume: 20 pL
3. Standard Solution Preparation:
o Prepare a stock solution of the erythromycin reference standard in the mobile phase.

o Prepare a series of working standard solutions by diluting the stock solution with the mobile
phase to achieve concentrations ranging from 10 to 100 pg/mL.

4. Sample Preparation:
o Accurately weigh and powder a representative sample of the formulation.

o Dissolve a quantity of the powder equivalent to a known amount of erythromycin in the
mobile phase.

e Sonicate for 15 minutes to ensure complete dissolution.

« Filter the solution through a 0.45 um filter before injection.

5. Analysis:

* Inject the standard and sample solutions into the HPLC system.

¢ Quantify the erythromycin content by comparing the peak area of the sample with the
calibration curve generated from the standard solutions.

Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the minimum concentration of Erythromycin stinoprate required to
inhibit the growth of a specific bacterial strain.

1. Materials:
o Erythromycin stinoprate
o Sterile 96-well microtiter plates

o Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium
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e Bacterial inoculum standardized to 0.5 McFarland turbidity
o Sterile saline
2. Procedure:

o Preparation of Bacterial Inoculum: Culture the test bacterium on an appropriate agar medium
overnight. Suspend several colonies in sterile saline to match the turbidity of a 0.5
McFarland standard. Dilute this suspension in MHB to achieve a final concentration of
approximately 5 x 10"5 CFU/mL in the test wells.

» Serial Dilution: Prepare a stock solution of Erythromycin stinoprate in a suitable solvent
and then dilute it in MHB. In a 96-well plate, perform a two-fold serial dilution of the
Erythromycin stinoprate solution in MHB to obtain a range of concentrations.

 Inoculation: Add the standardized bacterial inoculum to each well containing the different
concentrations of Erythromycin stinoprate. Include a positive control well (bacteria without
antibiotic) and a negative control well (broth only).

 Incubation: Incubate the plate at 37°C for 18-24 hours.

» Reading Results: The MIC is the lowest concentration of Erythromycin stinoprate at which
there is no visible growth of bacteria.

NF-kB Reporter Assay

This assay measures the inhibitory effect of Erythromycin stinoprate on NF-kB activation in a
cell-based system.

1. Materials:

e A human cell line (e.g., HEK293 or THP-1) stably or transiently transfected with an NF-kB-
luciferase reporter construct.

e Cell culture medium and supplements.

o Erythromycin stinoprate.
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e An inflammatory stimulus (e.g., TNF-a or LPS).
e Luciferase assay reagent.

e Luminometer.

2. Procedure:

o Cell Seeding: Seed the transfected cells in a 96-well plate at an appropriate density and
allow them to adhere overnight.

« Compound Treatment: Treat the cells with various concentrations of Erythromycin
stinoprate for a predetermined time (e.g., 1 hour).

» Stimulation: Stimulate the cells with an appropriate concentration of an inflammatory agent
(e.g., TNF-a) to activate the NF-kB pathway. Include unstimulated and vehicle-treated
stimulated controls.

 Incubation: Incubate the cells for a further period (e.g., 6-8 hours) to allow for luciferase
expression.

e Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity using a
luminometer according to the manufacturer's protocol.

o Data Analysis: Normalize the luciferase activity to a measure of cell viability (e.g., from a
parallel MTT assay) and calculate the percentage inhibition of NF-kB activity at each
concentration of Erythromycin stinoprate.

Conclusion

Erythromycin stinoprate is a macrolide antibiotic with both antibacterial and
immunomodulatory properties. Its mechanism of action involves the inhibition of bacterial
protein synthesis and the suppression of the pro-inflammatory NF-kB signaling pathway. While
further research is needed to fully characterize its specific physicochemical properties and to
elucidate any unique signaling pathways it may modulate, the information and protocols
provided in this guide offer a solid foundation for researchers and drug development
professionals working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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